![molecular formula C18H15O8- B1264112 (R)-rosmarinate](/img/structure/B1264112.png)
(R)-rosmarinate
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Overview
Description
(R)-rosmarinate is a stereoisomer of rosmarinate having (R)-configuration. It has a role as a plant metabolite. It is a conjugate base of a (R)-rosmarinic acid.
Scientific Research Applications
Vasorelaxant Properties
Ethyl rosmarinate, an ester derivative of rosmarinic acid, demonstrates vasorelaxant effects in rat aorta, functioning through an endothelium-independent pathway. This involves the opening of voltage-gated potassium channels and the blockade of calcium release from intracellular stores and extracellular calcium influx (Wicha et al., 2015). Further research also indicates that ethyl rosmarinate can prevent the impairment of vascular function and morphological changes in hypertension models, suggesting its potential as an alternative treatment for hypertension (Pantan et al., 2019).
Potential in Diabetes and Skin-Whitening
Rosmarinic acid, along with its derivatives like methyl rosmarinate, has been evaluated for inhibitory effects on enzymes like tyrosinase and α-glucosidase, highlighting its potential use as a hypoglycemic and skin-whitening agent (Lin et al., 2011).
Protective Effects in Endothelial Cells
Studies have shown that ethyl rosmarinate protects against high glucose-induced injury in human endothelial cells, suggesting its potential in managing diabetes-related vascular complications. This protection is mediated through the regulation of ROS generation, and pathways like PI3K/Akt/Bcl-2, NF-κB, and JNK (Shen et al., 2018).
Antioxidant in Polymer Applications
Rosmarinate esters have been studied for their potential use as sustainable bio-based antioxidants for polymers. The synthesized esters showed high free radical scavenging activity and superior performance in stabilizing polyethylene and polypropylene compared to commercial synthetic antioxidants (Doudin et al., 2016).
Treatment for Ulcerative Colitis
Ethyl rosmarinate has been evaluated for its therapeutic effect on ulcerative colitis, showing significant decreases in inflammatory factors and improvement in colon tissue damage. Metabolomics studies identified biomarkers and metabolisms closely related to its protective effect, positioning it as a potential natural agent for UC treatment (Zhou et al., 2022).
Antimicrobial Activity
The antimicrobial activity of rosmarinic acid and its derivatives, such as dodecyl rosmarinate, has been studied against bacteria like Staphylococcus carnosus. Esterification alters the compound's mechanism of action, increasing its affinity for cell membranes and decreasing its susceptibility to environmental changes (Suriyarak et al., 2014).
properties
Product Name |
(R)-rosmarinate |
---|---|
Molecular Formula |
C18H15O8- |
Molecular Weight |
359.3 g/mol |
IUPAC Name |
(2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxypropanoate |
InChI |
InChI=1S/C18H16O8/c19-12-4-1-10(7-14(12)21)3-6-17(23)26-16(18(24)25)9-11-2-5-13(20)15(22)8-11/h1-8,16,19-22H,9H2,(H,24,25)/p-1/b6-3+/t16-/m1/s1 |
InChI Key |
DOUMFZQKYFQNTF-WUTVXBCWSA-M |
Isomeric SMILES |
C1=CC(=C(C=C1C[C@H](C(=O)[O-])OC(=O)/C=C/C2=CC(=C(C=C2)O)O)O)O |
SMILES |
C1=CC(=C(C=C1CC(C(=O)[O-])OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)[O-])OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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